Cas no 62621-93-6 (Phenol, dibromo-3-methyl-4-sec-pentyl-)

• Product Name: Phenol, dibromo-3-methyl-4-sec-pentyl-
• CAS No: 62621-93-6
• MF: C₁₂H₁₆Br₂O
• MW: 336.06284236908
• CID: 437641
• PubChem ID: 71384468
• Update Time: 2025-04-19

Phenol, dibromo-3-methyl-4-sec-pentyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, dibromo-3-methyl-4-sec-pentyl-
• 2,5-dibromo-3-methyl-4-pentan-2-ylphenol
• 2,5-Dibromo-3-methyl-4-(pentan-2-yl)phenol
• DTXSID60806727
• 62621-93-6

• Inchi： 1S/C12H16Br2O/c1-4-5-7(2)11-8(3)12(14)10(15)6-9(11)13/h6-7,15H,4-5H2,1-3H3
• InChI Key： GSJZWNFJEHSSRQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C)=C1C(C)CCC)Br)O

Computed Properties

• Exact Mass: 333.95678
• Monoisotopic Mass: 333.95679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23